Plumbyl
Description
Plumbyl is a lead hydride and an inorganic radical.
Scientific Research Applications
Plumbyl in Agricultural Science
Research on the ripening behavior and responses to propylene in various cultivars of plums, including Gulfruby, Beauty, Shiro, and Rubyred, highlights the significance of this compound compounds in agricultural science. These studies focus on the physicochemical changes during plum ripening and the effects of ethylene and propylene treatments, providing insights into fruit growth, maturation, and the potential for developing new plum varieties with improved storage properties (Abdi, Holford, McGlasson, & Mizrahi, 1997).
This compound in Organic Chemistry
In the field of organic chemistry, studies on the plumbylation of aromatic compounds have been reported. This includes the preparation and characterization of novel compounds ArAr′PbX2, and insights into the reactivity and selectivity of aryllead(IV) compounds with halogen-substituted acetic acids (Vos, Barneveld, Beelen, Van Der Kooi, Wolters, & De Gen, 2010).
This compound in Inorganic Chemistry
Research in inorganic chemistry has explored persistent radicals of trivalent tin and lead, including the synthesis and characterization of the first persistent this compound radical *PbEbt3. This research extends to the synthesis of other persistent molecular mononuclear radicals of lead and tin, providing valuable information on the electronic and geometric structure of these compounds (Becker et al., 2008).
Properties
Molecular Formula |
H3P |
|---|---|
Molecular Weight |
210 g/mol |
InChI |
InChI=1S/Pb.3H |
InChI Key |
JPLOCYYVSMFUCR-UHFFFAOYSA-N |
SMILES |
[PbH3] |
Canonical SMILES |
[PbH3] |
Origin of Product |
United States |
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